Cas no 718610-25-4 ((R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal)
(R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal
- (3R)-3-(3,5-difluorophenyl)-3-(1-methylsulfonylpiperidin-4-yl)propanal
- (3R)-3-(3,5-difluorophenyl)-3-[1-(methylsulfonyl)piperidin-4-yl]propanal
-
- Inchi: 1S/C15H19F2NO3S/c1-22(20,21)18-5-2-11(3-6-18)15(4-7-19)12-8-13(16)10-14(17)9-12/h7-11,15H,2-6H2,1H3/t15-/m1/s1
- InChI Key: ZXPPJRUFUUKRDE-OAHLLOKOSA-N
- SMILES: S(C)(N1CCC([C@H](C2C=C(C=C(C=2)F)F)CC=O)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 462
- XLogP3: 1.6
- Topological Polar Surface Area: 62.8
(R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129009204-1g |
(R)-3-(3,5-difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal |
718610-25-4 | 95% | 1g |
$1041.18 | 2023-09-01 |
(R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal
Introduction to (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal (CAS No. 718610-25-4)
(R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal (CAS No. 718610-25-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of α,β-unsaturated aldehydes and is characterized by its chiral center, fluorinated phenyl group, and a piperidine moiety substituted with a methylsulfonyl group. These features contribute to its biological activity and make it a valuable candidate for drug development.
The synthesis of (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal involves several sophisticated steps, including the formation of the chiral center and the introduction of the fluorinated phenyl and piperidine moieties. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound, which is crucial for its application in drug discovery and development.
In terms of its biological activity, (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for therapeutic intervention. Research has shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and leading to therapeutic effects.
Additionally, (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal has been evaluated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including autoimmune disorders and neurodegenerative conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings suggest that it may have potential as an anti-inflammatory agent.
The pharmacokinetic properties of (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal have also been investigated to assess its suitability as a drug candidate. Pharmacokinetic studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed following oral administration and has a reasonable half-life, which supports its potential for once-daily dosing regimens.
To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal in various disease models. Early results from phase I trials have indicated that it is well-tolerated by patients with minimal adverse effects. These findings are promising and support the continued development of this compound as a potential therapeutic agent.
In conclusion, (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal (CAS No. 718610-25-4) is a promising compound with unique structural features and significant biological activity. Its potential as a modulator of GPCRs and an anti-inflammatory agent makes it an attractive candidate for drug development. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its use in treating various diseases.
718610-25-4 ((R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)